Cas no 317814-62-3 (1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione)

• Product Name: 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione
• CAS No: 317814-62-3
• MF: C₁₆H₁₂ClFN₂O₂
• MW: 318.730086326599
• CID: 6196601
• PubChem ID: 3440475
• Update Time: 2025-06-09

1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione
• CB05199
• SMSF0018966
• SR-01000421008-1
• F0030-0094
• Oprea1_017769
• 1-(2-chlorophenyl)-3-((4-fluorophenyl)amino)pyrrolidine-2,5-dione
• BIM-0003414.P001
• Z44428199
• 1-(2-CHLORO-PHENYL)-3-(4-FLUORO-PHENYLAMINO)-PYRROLIDINE-2,5-DIONE
• 317814-62-3
• 1-(2-chlorophenyl)-3-(4-fluoroanilino)pyrrolidine-2,5-dione
• CBMicro_003463
• AKOS001017691
• AKOS016317574
• CCG-123895
• SR-01000421008
• 1-(2-chlorophenyl)-3-[(4-fluorophenyl)amino]pyrrolidine-2,5-dione

• Inchi： 1S/C16H12ClFN2O2/c17-12-3-1-2-4-14(12)20-15(21)9-13(16(20)22)19-11-7-5-10(18)6-8-11/h1-8,13,19H,9H2
• InChI Key： GUEMONFOIMRZAP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CC(C1=O)NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 318.0571335g/mol
• Monoisotopic Mass: 318.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 317814-62-3 and Product Name: 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione

The compound with the CAS number 317814-62-3 and the product name 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents in its aromatic rings enhances its pharmacological profile, making it a promising candidate for further exploration.

Recent research in the domain of 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione has highlighted its role as a key intermediate in the synthesis of biologically active compounds. The pyrrolidine core, flanked by electron-withdrawing groups such as chloro and fluoro, contributes to the molecule's unique electronic properties, which are critical for its interaction with biological targets. This has prompted investigations into its potential as an antagonist or agonist in various therapeutic pathways.

In particular, studies have demonstrated that modifications to the 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione scaffold can lead to compounds with enhanced affinity for specific receptors. For instance, derivatives of this molecule have shown promise in preclinical trials for their ability to modulate neurotransmitter systems, which could have implications for the treatment of neurological disorders. The fluorine atom at the 4-position of the phenyl ring plays a crucial role in this regard by influencing both metabolic stability and binding affinity.

The synthesis of 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. The chloro and fluoro substituents must be introduced at specific positions to maintain the desired pharmacological properties. Advanced synthetic methodologies, including cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

One of the most compelling aspects of 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione is its versatility as a building block for more complex molecules. Researchers have leveraged its structure to develop novel analogs with tailored biological activities. For example, by replacing one of the phenyl rings with heterocyclic structures or introducing additional functional groups, new compounds with distinct pharmacological profiles can be generated. This flexibility underscores the importance of this compound in drug discovery efforts.

From a computational chemistry perspective, 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione has been subjected to extensive molecular modeling studies. These simulations have provided insights into its binding interactions with target proteins and have helped guide the design of more effective derivatives. The combination of experimental data and computational predictions has been instrumental in optimizing the pharmacokinetic properties of molecules based on this scaffold.

The future prospects for 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione are vast. Ongoing research aims to explore its potential in treating a range of diseases, including cancer, inflammation, and infectious diseases. By continuing to refine synthetic routes and investigate new derivatives, scientists hope to unlock even greater therapeutic possibilities. The compound's unique structural features make it a valuable asset in the ongoing quest to develop novel treatments that address unmet medical needs.

In conclusion, 1-(2-chlorophenyl)-3-(4-fluorophenyl)aminopyrrolidine-2,5-dione (CAS No. 317814-62-3) stands out as a pivotal compound in pharmaceutical chemistry. Its intricate structure and versatile applications position it as a cornerstone for future drug development initiatives. As research progresses, we can anticipate further breakthroughs that will solidify its importance in advancing therapeutic strategies across multiple disease areas.